Cas no 1936202-74-2 (Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate)

• Product Name: Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate
• CAS No: 1936202-74-2
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 4823848
• Update Time: 2023-08-19

Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-1-methyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C7H9BrN2O2/c1-3-12-6(11)5-4-9-7(8)10(5)2/h4H,3H2,1-2H3
• InChI Key： OYFKYTSPVVQWLQ-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C(=O)OCC)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1